Cas no 2089966-48-1 (1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl chloride)

• Product Name: 1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl chloride
• CAS No: 2089966-48-1
• MF: C₁₀H₁₂ClN₃O₂S
• MW: 273.739179611206
• CID: 6385502
• PubChem ID: 131363517
• Update Time: 2025-05-27

1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl chloride
• Pyrazolo[1,5-a]pyrimidine-6-methanesulfonyl chloride, α,2,7-trimethyl-
• 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonylchloride
• 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride
• 2089966-48-1
• EN300-1450797

• Inchi： 1S/C10H12ClN3O2S/c1-6-4-10-12-5-9(7(2)14(10)13-6)8(3)17(11,15)16/h4-5,8H,1-3H3
• InChI Key： PEILHSQUFYSDOA-UHFFFAOYSA-N
• SMILES： CC1=C(C=NC2=CC(C)=NN12)C(C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 273.0338755g/mol
• Monoisotopic Mass: 273.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 0.54±0.30(Predicted)

Additional information on 1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl chloride

Recent Advances in the Application of 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride (CAS: 2089966-48-1) in Chemical Biology and Drug Discovery

The compound 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride (CAS: 2089966-48-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and drug discovery. This sulfonyl chloride derivative, characterized by its pyrazolopyrimidine core, has garnered significant attention due to its unique reactivity and potential applications in targeted covalent inhibitor design. Recent studies have highlighted its utility in the development of kinase inhibitors and other therapeutically relevant compounds, leveraging its ability to form stable covalent bonds with nucleophilic residues in target proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this sulfonyl chloride into a series of Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive sulfonyl chloride group to achieve selective covalent modification of Cys481 in BTK, resulting in inhibitors with improved potency and selectivity profiles. The study reported IC50 values in the low nanomolar range and demonstrated sustained target engagement in cellular assays, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

Further investigations have explored the compound's application in proteolysis-targeting chimeras (PROTACs). A recent Nature Chemical Biology publication described its use as a warhead in the design of EGFR-targeting PROTACs, where the sulfonyl chloride moiety facilitated efficient target protein labeling and subsequent degradation. This approach demonstrated enhanced degradation efficiency compared to traditional non-covalent PROTACs, with DC50 values below 100 nM observed in multiple cancer cell lines.

The synthetic accessibility of 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed an optimized large-scale synthesis route featuring a streamlined purification process and improved yield (78% overall yield) while maintaining high purity (>99%). These developments have significantly enhanced the compound's availability for research and development purposes.

Safety and stability studies have provided important insights into handling and storage requirements. Accelerated stability testing under various conditions revealed that the compound remains stable for extended periods when stored under inert atmosphere at -20°C, with minimal decomposition observed over six months. These findings support its practical utility in medicinal chemistry campaigns.

Looking forward, the unique properties of 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride position it as a versatile building block for diverse applications in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation, activity-based protein profiling, and the development of covalent inhibitors for challenging targets. The compound's combination of synthetic tractability and biological relevance suggests it will continue to play an important role in the development of next-generation therapeutic agents.